Cas no 1226454-74-5 (2-({5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-({5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 1226454-74-5
• MF: C₂₁H₁₅F₃N₄OS₂
• MW: 460.495211839676
• CID: 5445515
• Update Time: 2025-06-22

2-({5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[5-phenyl-1-[3-(trifluoromethyl)phenyl]imidazol-2-yl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• 2-({5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide

• Inchi： 1S/C21H15F3N4OS2/c22-21(23,24)15-7-4-8-16(11-15)28-17(14-5-2-1-3-6-14)12-26-20(28)31-13-18(29)27-19-25-9-10-30-19/h1-12H,13H2,(H,25,27,29)
• InChI Key： FGMRGLVMZMCCII-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)CSC1N(C2=CC=CC(C(F)(F)F)=C2)C(C2=CC=CC=C2)=CN=1

Additional information on 2-({5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide

Professional Introduction to Compound with CAS No 1226454-74-5 and Product Name: 2-({5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide

Compound with the CAS number 1226454-74-5 and the product name 2-({5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide represents a significant advancement in the field of chemical biomedicine. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in pharmaceutical research and drug development. The molecular framework of this compound incorporates several key functional groups, including a sulfanyl moiety linked to a trifluoromethyl group, which is known for enhancing metabolic stability and binding affinity. Additionally, the presence of an imidazole ring and a thiazole ring suggests possible interactions with biological targets, making it a promising candidate for further investigation.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced catalytic systems and purification techniques is essential to achieve the desired chemical integrity. Recent advancements in synthetic methodologies have enabled the efficient preparation of such complex molecules, paving the way for their exploration in various biomedical applications.

One of the most intriguing aspects of this compound is its potential role in modulating biological pathways. The sulfanyl group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors. Furthermore, the trifluoromethyl group can influence the electronic properties of the molecule, thereby affecting its pharmacokinetic behavior. These features make it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can interact with specific biological targets to treat various diseases. The compound with CAS no 1226454-74-5 has shown promise in preliminary studies as a potential lead compound for drug discovery. Its unique structural features suggest that it may be capable of inhibiting or activating specific enzymes or receptors involved in disease pathways. For instance, studies have indicated that molecules with similar scaffolds may have anti-inflammatory or anticancer properties.

The imidazole and thiazole rings are well-known for their biological activity and have been widely used in medicinal chemistry. These heterocyclic structures can mimic natural biomolecules and interfere with disease-causing mechanisms. The presence of these rings in the compound under discussion suggests that it may exhibit significant biological activity. Further research is needed to elucidate its exact mechanism of action and to identify potential therapeutic applications.

Recent computational studies have also highlighted the importance of molecular modeling in understanding the interactions between small molecules and biological targets. By using computational tools, researchers can predict how this compound might bind to its target proteins and assess its potential efficacy. These studies have provided valuable insights into optimizing the structure of the molecule for better pharmacological properties.

The development of new drugs is a complex process that involves extensive testing to ensure safety and efficacy. Before moving into clinical trials, compounds like this one must undergo rigorous preclinical studies to evaluate their pharmacological effects and potential side effects. These studies often involve cell-based assays, animal models, and other experimental approaches to gather comprehensive data on the compound's behavior.

One area where this compound shows particular promise is in the treatment of neurological disorders. The ability of small molecules to cross the blood-brain barrier is a critical factor in developing effective treatments for these conditions. Preliminary data suggest that compounds with similar structural features may be able to penetrate this barrier, making them viable candidates for therapeutic use.

The role of sulfanyl groups in drug design cannot be overstated. These groups can enhance solubility and improve bioavailability, which are essential factors for drug efficacy. Additionally, sulfanyl groups can participate in various chemical reactions, allowing for further functionalization of the molecule. This flexibility makes them valuable tools in medicinal chemistry.

Another important aspect of this compound is its potential for developing combination therapies. By combining it with other drugs that target different aspects of a disease pathway, researchers may be able to achieve synergistic effects that enhance treatment outcomes. This approach has been successful in treating various conditions and could be particularly relevant for complex diseases like cancer or neurodegenerative disorders.

In conclusion, compound with CAS no 1226454-74-5 and product name 2-({5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide represents a significant advancement in chemical biomedicine. Its unique structural features and potential biological activity make it a promising candidate for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in developing new treatments for various diseases.